Cas no 882033-66-1 (4-Chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 4-Chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine
• CAS No: 882033-66-1
• MF: C₇H₄ClFN₂
• MW: 170.5714635849
• MDL: MFCD12962817
• CID: 641406
• PubChem ID: 329772016
• Update Time: 2025-05-19

4-Chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-5-fluoro-
• 4-Chloro-5-fluoro-1H-pyrrolo(2,3-b)pyridine
• 4-Chloro-5-fluoro-7-azaindole
• YXRHIFORQJRTTA-UHFFFAOYSA-N
• FCH923941
• VP12304
• PB28473
• AX8217066
• AB0038242
• ST24043591
• Y5601
• 4-Chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine, AldrichCP
• 4-Chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine (ACI)
• MFCD12962817
• AS-33715
• CS-M0018
• 882033-66-1
• DA-19471
• J-515050
• 4-Chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
• SCHEMBL1749025
• DTXSID50678415
• AKOS006333844
• SY026164

• MDL： MFCD12962817
• Inchi： 1S/C7H4ClFN2/c8-6-4-1-2-10-7(4)11-3-5(6)9/h1-3H,(H,10,11)
• InChI Key： YXRHIFORQJRTTA-UHFFFAOYSA-N
• SMILES： FC1C(Cl)=C2C(NC=C2)=NC=1

Computed Properties

• Exact Mass: 170.00500
• Monoisotopic Mass: 170.0047040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2

Experimental Properties

• PSA: 28.68000
• LogP: 2.35540

4-Chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-Chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine

Comprehensive Overview of 4-Chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine (CAS No. 882033-66-1)

4-Chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine (CAS No. 882033-66-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrrolopyridine derivative is characterized by the presence of both chloro and fluoro substituents, which enhance its reactivity and potential applications. Researchers and industry professionals frequently search for terms like "synthesis of 4-Chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine", "CAS 882033-66-1 applications", and "pyrrolopyridine derivatives in drug discovery", reflecting the compound's relevance in modern chemistry.

The compound's molecular framework, featuring a fused pyrrole-pyridine ring system, makes it a valuable building block in medicinal chemistry. Its halogenated structure is particularly appealing for designing kinase inhibitors and other bioactive molecules. Recent studies highlight its utility in targeting cancer-related pathways and inflammatory diseases, aligning with trending searches such as "halogenated heterocycles in oncology" and "fluoro-substituted pyrrolopyridines". The CAS No. 882033-66-1 is often associated with high-purity standards, ensuring reproducibility in experimental settings.

From a synthetic perspective, 4-Chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine is typically prepared via multi-step organic reactions, including Pd-catalyzed cross-coupling and nucleophilic aromatic substitution. These methods are frequently discussed in forums and publications, with queries like "optimized synthesis of pyrrolo[2,3-b]pyridines" and "CAS 882033-66-1 suppliers" being common. The compound's stability under various conditions also makes it a candidate for high-throughput screening and combinatorial chemistry.

In agrochemical applications, derivatives of 4-Chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine have shown promise as plant growth regulators and pest control agents. This aligns with growing interest in sustainable agriculture and eco-friendly pesticides, as evidenced by search trends like "heterocyclic compounds in crop protection". The compound's bioisosteric potential further expands its utility, allowing researchers to explore novel modes of action.

Quality control and analytical characterization of CAS No. 882033-66-1 are critical for ensuring its efficacy in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed, with professionals often searching for "analytical methods for pyrrolopyridine derivatives". The compound's logP and solubility profiles are also key parameters, influencing its ADME properties in drug development.

Looking ahead, 4-Chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine is poised to play a pivotal role in advancing precision medicine and green chemistry. Its versatility and adaptability to various chemical modifications make it a cornerstone in the design of next-generation therapeutics and agrochemicals. As interest in tailored molecular scaffolds grows, this compound will likely remain at the forefront of innovation.